![molecular formula C19H17NO8 B4200055 (4-{[3,5-bis(acetyloxy)benzoyl]amino}phenoxy)acetic acid](/img/structure/B4200055.png)
(4-{[3,5-bis(acetyloxy)benzoyl]amino}phenoxy)acetic acid
Overview
Description
(4-{[3,5-bis(acetyloxy)benzoyl]amino}phenoxy)acetic acid, commonly known as BAPAA, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. BAPAA is a derivative of salicylic acid and is characterized by its unique chemical structure, which makes it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of BAPAA is not fully understood, but it is believed to work by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. BAPAA has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
BAPAA has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective properties, BAPAA has been shown to have anti-inflammatory effects and can reduce oxidative stress. BAPAA has also been shown to have a positive effect on lipid metabolism and can improve insulin sensitivity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BAPAA in lab experiments is its relatively simple synthesis process. BAPAA is also stable and can be easily stored for long periods of time. However, one limitation of using BAPAA is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on BAPAA. One area of interest is the development of BAPAA-based drugs for the treatment of cancer and Alzheimer's disease. Researchers are also interested in studying the potential use of BAPAA in the treatment of other diseases, such as diabetes and cardiovascular disease. Additionally, further research is needed to fully understand the mechanism of action of BAPAA and its potential side effects.
Scientific Research Applications
BAPAA has been extensively studied for its potential applications in the field of medicine. One of the primary areas of research has been the development of BAPAA-based drugs for the treatment of cancer. Studies have shown that BAPAA has anti-cancer properties and can inhibit the growth of cancer cells. BAPAA has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects.
properties
IUPAC Name |
2-[4-[(3,5-diacetyloxybenzoyl)amino]phenoxy]acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO8/c1-11(21)27-16-7-13(8-17(9-16)28-12(2)22)19(25)20-14-3-5-15(6-4-14)26-10-18(23)24/h3-9H,10H2,1-2H3,(H,20,25)(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOGYXZJRRZLXPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)OCC(=O)O)OC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO8 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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